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Compound of Interest

Compound Name: Sodium chromate

Cat. No.: B153921 Get Quote

This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) for researchers, scientists, and drug development professionals working with

sodium chromate solutions. Proper handling and storage are critical to ensure the stability

and reliability of these solutions for long-term experimental use.

Frequently Asked Questions (FAQs)
Q1: What is the expected shelf life of a sodium chromate solution?

A1: When stored properly, a sodium chromate solution can have an indefinite shelf life.[1] It is

a stable compound under recommended storage conditions.[2][3] However, improper storage

can lead to degradation.

Q2: Why has my yellow sodium chromate solution turned orange?

A2: A color change from yellow to orange indicates a shift in the chemical equilibrium from

chromate (CrO₄²⁻) to dichromate (Cr₂O₇²⁻) ions.[4][5] This is typically caused by a decrease in

the pH of the solution, making it more acidic.[6] The equilibrium is reversible; raising the pH will

shift it back towards the yellow chromate form.[5]

Q3: What are the ideal storage conditions for long-term stability?

A3: For optimal long-term stability, sodium chromate solutions should be stored in a cool, dry,

and well-ventilated area.[7] The container should be tightly sealed to prevent evaporation and

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 11 Tech Support

https://www.benchchem.com/product/b153921?utm_src=pdf-interest
https://www.benchchem.com/product/b153921?utm_src=pdf-body
https://www.benchchem.com/product/b153921?utm_src=pdf-body
https://www.benchchem.com/product/b153921?utm_src=pdf-body
https://www.flinnsci.com/sds_724-sodium-chromate-aqueous-solution/sds_724/
https://www.senturyreagents.com/msds/sodium_chromate_solution.pdf
https://dept.harpercollege.edu/chemistry/sds/Sodium%20Chromate.pdf
https://www.benchchem.com/product/b153921?utm_src=pdf-body
https://www.sarthaks.com/2987930/yellow-coloured-aquesous-solution-sodium-chromate-changes-acidified-sulphuric-because
https://allen.in/dn/qna/643700309
http://www.sciencemadness.org/smwiki/index.php/Sodium_chromate
https://allen.in/dn/qna/643700309
https://www.benchchem.com/product/b153921?utm_src=pdf-body
https://beaufort.tricare.mil/Portals/110/documents/safety/SDS/829%20-%20Sodium%20Chromate%20CA.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b153921?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


contamination.[1][2] It is also advisable to store the solution away from light.

Q4: What materials are incompatible with sodium chromate solutions?

A4: Sodium chromate solutions are strong oxidizing agents and should not be stored with

strong reducing agents, combustible materials, or strong acids.[2][3][7] Contact with acids will

lower the pH and cause the conversion of chromate to dichromate.[6]

Q5: Can I use any type of container to store my sodium chromate solution?

A5: It is recommended to use chemically resistant containers for storing sodium chromate
solutions. High-density polyethylene (HDPE), polypropylene (PP), and glass containers are

generally suitable. It is important to consult a chemical compatibility chart to ensure the chosen

container material will not degrade over time.
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Problem Possible Cause Solution

Solution has turned from

yellow to orange

The pH of the solution has

become acidic.

Add a dilute solution of sodium

hydroxide (NaOH) dropwise

while monitoring the pH until it

returns to the neutral or slightly

alkaline range (pH 7-9). The

yellow color should be

restored.

Precipitate has formed in the

solution

The solution may be

oversaturated due to

temperature fluctuations or

evaporation. Contamination

with an incompatible

substance could also cause

precipitation.

Gently warm the solution while

stirring to see if the precipitate

redissolves. If it does not, the

precipitate may be a

contaminant. It is best to filter

the solution or prepare a fresh

batch.

Visible signs of microbial

growth

The solution was prepared

with non-sterile water or has

been contaminated during use.

Discard the solution. Prepare a

fresh solution using sterile,

deionized or distilled water and

ensure sterile handling

techniques.

Inconsistent experimental

results

The concentration of the

solution may have changed

due to evaporation, or the

solution may have partially

degraded.

Verify the concentration of the

solution using a suitable

analytical method such as UV-

Vis spectrophotometry. If the

concentration has changed

significantly, prepare a fresh

solution.

Data Presentation
Table 1: Recommended Storage Conditions for Sodium Chromate Solutions
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Parameter Recommendation Rationale

Temperature Cool, ambient temperature

Avoids potential for

accelerated degradation or

evaporation.

Light

Store in an opaque or amber

container, away from direct

light

While not highly sensitive to

light, prolonged exposure can

potentially contribute to

degradation.

Atmosphere Tightly sealed container

Prevents evaporation, which

would alter the concentration,

and protects from atmospheric

contamination (e.g., CO₂

absorption which can lower

pH).[1]

pH
Neutral to slightly alkaline (pH

7-9)

Maintains the chromate ion in

its stable form and prevents

conversion to dichromate.

Table 2: Material Compatibility for Storage Containers
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Material Compatibility Notes

High-Density Polyethylene

(HDPE)
Excellent

No damage after 30 days of

constant exposure.[8]

Polypropylene (PP) Excellent
No damage after 30 days of

constant exposure.[8]

Glass (Borosilicate) Excellent

Good for long-term storage,

especially for analytical

standards.

Low-Density Polyethylene

(LDPE)
Excellent

No damage after 30 days of

constant exposure.[8]

Polytetrafluoroethylene (PTFE) Excellent
No damage after 30 days of

constant exposure.[8]

Experimental Protocols
Protocol for the Preparation of a Stable 0.1 M Sodium Chromate Stock Solution

This protocol describes the preparation of 1 liter of a 0.1 M sodium chromate solution with

enhanced stability for long-term storage.

Materials:

Sodium chromate (Na₂CrO₄), anhydrous, analytical grade

Deionized or distilled water, sterile

0.1 M Sodium hydroxide (NaOH) solution

Calibrated pH meter

1 L volumetric flask, Class A

Magnetic stirrer and stir bar

Weighing paper/boat
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Spatula

Beaker

Wash bottle with deionized/distilled water

Sterile storage bottle (amber glass or HDPE)

Procedure:

Calculate the required mass of sodium chromate:

The molar mass of anhydrous sodium chromate (Na₂CrO₄) is 161.97 g/mol .

For 1 L of a 0.1 M solution, you will need 0.1 moles of Na₂CrO₄.

Mass = 0.1 mol * 161.97 g/mol = 16.197 g.

Weigh the sodium chromate:

Accurately weigh out 16.197 g of anhydrous sodium chromate using an analytical

balance.

Dissolve the sodium chromate:

Add approximately 800 mL of deionized or distilled water to the 1 L volumetric flask.

Carefully transfer the weighed sodium chromate into the volumetric flask.

Add a magnetic stir bar to the flask and place it on a magnetic stirrer.

Stir the solution until all the sodium chromate has completely dissolved. The solution

should be a clear, yellow liquid.[1]

Adjust the pH:

Once dissolved, check the pH of the solution using a calibrated pH meter.
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If the pH is below 7, add 0.1 M NaOH solution dropwise while stirring until the pH is

between 7.0 and 9.0. This ensures the chromate is in its most stable form.

Bring to final volume:

Remove the magnetic stir bar.

Carefully add deionized or distilled water to the volumetric flask until the bottom of the

meniscus reaches the calibration mark.

Homogenize and store:

Cap the volumetric flask and invert it several times to ensure the solution is homogeneous.

Transfer the solution to a clean, clearly labeled, sterile storage bottle (amber glass or

HDPE is recommended).

Seal the bottle tightly and store it in a cool, dark, and dry place.

Visualizations
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pH Effect on Chromate-Dichromate Equilibrium
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Caption: Chromate-Dichromate Equilibrium Diagram.
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Start: Solution Appears Unstable
(e.g., color change, precipitate)

Is the solution orange instead of yellow?

Is there a precipitate present?

No

Measure the pH of the solution.

Yes

Gently warm and stir the solution.

Yes

Solution is stable for use.

No

Is pH < 7?

Adjust pH to 7-9 with dilute NaOH.

Yes

Solution may be contaminated.
Prepare a fresh batch.

No

Does the yellow color return?

Yes No

Does the precipitate dissolve?

Filter the solution or prepare a fresh batch.

No

Yes

Click to download full resolution via product page

Caption: Troubleshooting Workflow for Unstable Solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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